Cas no 14436-34-1 (2,4(3H,5H)-Pyrimidinedione,6-amino-)

• Product Name: 2,4(3H,5H)-Pyrimidinedione,6-amino-
• CAS No: 14436-34-1
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 169442
• Update Time: 2025-06-08

2,4(3H,5H)-Pyrimidinedione,6-amino- Chemical and Physical Properties

Names and Identifiers

• 2,4(3H,5H)-Pyrimidinedione,6-amino-
• 2,4(3H,5H)-Pyrimidinedione, 6-amino- (9CI)
• 6-amino-2,4(3H,5H)-Pyrimidinedione
• 6-Aminouracil
• 2,4-Dihydroxy-6-aminopyrimidine
• 6-aminopyrimidine-2,4(1H,3H)-dione
• 6-aminopyrimidine-2,4(3H,5H)-dione
• USAF KF-12
• 4-Iminobarbituric acid
• 2,4-Pyrimidinediol, 6-amino-
• Pyrimidine, 2,4-dihydroxy-6-amino
• Hydrouracil, 6-imino- (6ci,7ci,8ci)
• 6-Amino-2,3,4,5-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C4H5N3O2/c5-2-1-3(8)7-4(9)6-2/h1H2,(H3,5,6,7,8,9)
• InChI Key： BLOCGUWRFAOSFW-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(N)CC(=O)N1

Computed Properties

• Exact Mass: 127.03825

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• PSA: 84.55
• pka: 8.56±0.40(Predicted)

Additional information on 2,4(3H,5H)-Pyrimidinedione,6-amino-

Introduction to 2,4(3H,5H)-Pyrimidinedione,6-amino- (CAS No. 14436-34-1) in Modern Chemical and Pharmaceutical Research

2,4(3H,5H)-Pyrimidinedione,6-amino-, identified by the Chemical Abstracts Service Number (CAS No.) 14436-34-1, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrimidine derivatives family, which is well-documented for its role in various pharmacological applications. The presence of both amino and dione functional groups in its molecular structure makes it a particularly intriguing candidate for further investigation, especially in the context of drug discovery and development.

The structural motif of 2,4(3H,5H)-Pyrimidinedione,6-amino- (CAS No. 14436-34-1) consists of a six-membered aromatic ring system with two oxygen atoms at the 2- and 4-positions and an amino group at the 6-position. This configuration endows the compound with unique electronic and steric properties that can be exploited for designing novel therapeutic agents. The dione groups contribute to its reactivity, allowing for various chemical modifications that can fine-tune its biological profile. Such structural features are particularly relevant in the development of inhibitors targeting enzymes involved in metabolic pathways or in the synthesis of nucleoside analogs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes that play critical roles in diseases such as cancer, inflammation, and infectious disorders. The 2,4(3H,5H)-Pyrimidinedione,6-amino- scaffold (CAS No. 14436-34-1) has emerged as a promising starting point for designing molecules that can modulate these enzymatic targets. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against kinases and other enzymes implicated in tumor progression. The amino group at the 6-position provides a handle for further derivatization, enabling chemists to optimize potency and selectivity.

One of the most compelling aspects of 2,4(3H,5H)-Pyrimidinedione,6-amino- (CAS No. 14436-34-1) is its potential application in the synthesis of nucleoside analogs. Nucleoside analogs are synthetic molecules that mimic natural nucleosides but have modified sugar or base components. They are widely used as antiviral and anticancer agents due to their ability to interfere with DNA and RNA synthesis. The pyrimidine core of this compound makes it an excellent precursor for constructing such analogs. Researchers have explored its utility in creating modified uracil or cytosine derivatives that exhibit enhanced stability or altered biological activity compared to their natural counterparts.

The pharmacological properties of 2,4(3H,5H)-Pyrimidinedione,6-amino- (CAS No. 14436-34-1) have been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can interact with specific pockets on target proteins, suggesting its potential as a lead compound for drug development. Additionally, in vitro assays have demonstrated its ability to inhibit certain enzymes with high selectivity. These findings underscore the importance of this scaffold in medicinal chemistry and highlight its potential as a building block for novel therapeutics.

Advances in synthetic methodologies have also contributed to the growing interest in 2,4(3H,5H)-Pyrimidinedione,6-amino- (CAS No. 14436-34-1). Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct complex derivatives with high efficiency and precision. These methods have opened up new avenues for exploring the chemical space around this scaffold, leading to the discovery of novel compounds with improved pharmacological profiles.

The biological activity of 2,4(3H,5H)-Pyrimidinedione,6-amino- (CAS No. 14436-34-1) has been studied across multiple therapeutic areas. In oncology research, derivatives of this compound have shown promise as kinase inhibitors capable of disrupting signaling pathways involved in cancer cell proliferation. Similarly, in anti-inflammatory drug development, modifications to its structure have led to compounds that modulate cytokine production and reduce inflammation without significant side effects.

Infectious disease research has also benefited from the exploration of this scaffold. Antiviral agents derived from 2,4(3H,5H)-Pyrimidinedione, including those targeting RNA viruses such as HIV and hepatitis C virus (HCV), have been reported recently. These studies highlight the compound's versatility as a starting point for developing broad-spectrum antiviral therapies.

The environmental impact of using 2,4(3H,5H)-Pyrimidinedione, CAS No. 14436-34-1, has also been considered in contemporary research efforts. Sustainable synthetic routes have been developed to minimize waste generation and reduce reliance on hazardous reagents without compromising yield or purity. Such green chemistry approaches align with global efforts to promote environmentally responsible drug development practices.

Future directions in research on 2 ,4(3 H ,5 H ) - Py rimid ine d io ne , 6 - ami no - ( CAS N o . 14 43 6 - 3 4 - 1 ) include exploring its role in modulating immune responses and neurodegenerative diseases . Preliminary studies suggest that certain derivatives may influence immune cell function , making them candidates for treating autoimmune disorders or enhancing vaccine efficacy . Additionally , investigations into their potential as neuroprotective agents are underway , prompted by observations linking pyrimidine derivatives to modulation of neurotransmitter systems .

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 2 ,4(3 H ,5 H ) - Py rimid ine d io ne , 6 - ami no - ( CAS N o . 14 43 6 - 3 4 - 1 ) . Machine learning algorithms can predict binding affinities and optimize molecular structures based on vast datasets . This technology has already been employed to identify novel analogs with enhanced potency or reduced toxicity . As AI continues to evolve , its role in refining therapeutic strategies based on compounds like this one is expected to grow even further .